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Compound of Interest

Compound Name: STF-038533

Cat. No.: B1190415

Audience: Researchers, scientists, and drug development professionals.

Introduction

STF-038533 is a chemical compound identified as an inhibitor of the transcriptional activity of
cAMP response element-binding protein (CREB). By targeting CREB-mediated gene
transcription, STF-038533 serves as a valuable tool for studying the diverse cellular processes
regulated by this key transcription factor, including proliferation, differentiation, and survival.
Accurate and consistent preparation of STF-038533 stock solutions is paramount for obtaining
reliable and reproducible experimental results. This document provides a detailed protocol for
the preparation, storage, and handling of STF-038533 stock solutions.

Quantitative Data Summary

For ease of reference, the key quantitative data for STF-038533 are summarized in the table
below.
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Parameter Value Source
Molecular Formula C21H21NO2 [1112]
Molecular Weight 319.40 g/mol [1][2]

CAS Number 423744-59-6 [1][2]
Recommended Solvent Dimethyl sulfoxide (DMSO) DC Chemicals
Storage of Powder -20°C for up to 2 years DC Chemicals

-80°C for up to 6 months-20°C
Storage of DMSO Stock for up to 1 month4°C for up to DC Chemicals

2 weeks

Experimental Protocol: Preparation of STF-038533
Stock Solution

This protocol outlines the steps to prepare a 10 mM stock solution of STF-038533 in DMSO.
Materials:

e STF-038533 powder

e Anhydrous/molecular sieve-dried Dimethyl sulfoxide (DMSO)

« Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

e Vortex mixer

» Pipettes and sterile filter tips

Procedure:

o Equilibration: Before opening, allow the vial of STF-038533 powder to equilibrate to room
temperature for at least 15-20 minutes. This prevents the condensation of moisture, which
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can affect the stability of the compound.

» Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully
weigh the desired amount of STF-038533 powder. For example, to prepare 1 mL of a 10 mM
stock solution, weigh out 3.194 mg of STF-038533. Calculation: (10 mmol/L) * (1 L/ 1000
mL) * (319.4 g/mol ) * (1000 mg/g) * 1 mL = 3.194 mg

e Dissolution: Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube
containing the STF-038533 powder. For a 10 mM stock solution, if you weighed 3.194 mg,
add 1 mL of DMSO.

o Mixing: Tightly cap the tube and vortex thoroughly until the powder is completely dissolved.
Gentle warming in a water bath (not exceeding 37°C) may be used to aid dissolution if
necessary. Visually inspect the solution to ensure there are no visible particulates.

» Aliquoting and Storage: To avoid repeated freeze-thaw cycles, it is highly recommended to
aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.
Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for shorter-
term storage (up to 1 month). For immediate use, the stock solution can be stored at 4°C for
up to two weeks.

Safety Precautions:

o Always wear appropriate personal protective equipment (PPE), including gloves, a lab coat,
and safety glasses, when handling STF-038533 and DMSO.

+ Handle the compound in a well-ventilated area or a chemical fume hood.
o Refer to the Material Safety Data Sheet (MSDS) for detailed safety information.

Visualizations
Experimental Workflow for Stock Solution Preparation
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Workflow for STF-038533 Stock Solution Preparation
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Caption: Workflow for preparing STF-038533 stock solution.
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Simplified CREB Signaling Pathway and Inhibition by

STF-038533
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Caption: Inhibition of CREB-mediated transcription by STF-038533.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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